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Compound of Interest

Compound Name: N-ethyl-2-phenylpropan-1-amine

CAS No.: 52497-69-5

Cat. No.: B1316156

Get Quote

Executive Summary
This technical guide provides a rigorous structural, pharmacological, and analytical comparison

between Methamphetamine (N-methyl-1-phenylpropan-2-amine) and N-ethyl-2-
phenylpropan-1-amine (also known as N-ethyl-β-methylphenethylamine).

While Methamphetamine is a potent, Schedule II psychostimulant with a well-defined

neurotoxic profile, N-ethyl-2-phenylpropan-1-amine acts as a structural homolog of the

stimulant Phenpromethamine. Often appearing in "grey market" pre-workout supplements or as

a synthesis impurity, N-ethyl-2-phenylpropan-1-amine presents a unique challenge in

forensic analysis due to its isobaric fragmentation patterns (m/z 58) which can lead to false

positives if not resolved by secondary ion analysis or chromatographic separation.

Structural & Physicochemical Divergence[1][2]
To understand the functional differences, we must first analyze the scaffold divergence.

Methamphetamine possesses an
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-methyl group on the propyl chain, whereas N-ethyl-2-phenylpropan-1-amine possesses a

-methyl group relative to the nitrogen.

Feature Methamphetamine
N-ethyl-2-phenylpropan-1-

amine

IUPAC Name
(2S)-N-methyl-1-phenylpropan-

2-amine

N-ethyl-2-phenylpropan-1-

amine

Common Class
Amphetamine (Alpha-

methylphenethylamine)

Beta-methylphenethylamine

(BMPEA) derivative

Molecular Formula

C

H

N

C

H

N

Molar Mass 149.23 g/mol 163.26 g/mol

Key Substituent N-Methyl N-Ethyl

Chirality Single chiral center (C2)
Single chiral center (C2, beta-

carbon)

Base Peak (EI-MS) m/z 58 m/z 58

Diagnostic Ion m/z 91 (Tropylium/Benzyl)
m/z 105 (Phenyl-ethyl

carbocation)

Structural Visualization & Metabolic Fate
The following diagram illustrates the structural relationship and the critical metabolic

vulnerability (MAO attack) differences. Methamphetamine's

-methyl group sterically hinders Monoamine Oxidase (MAO), granting it a long half-life. N-
ethyl-2-phenylpropan-1-amine lacks this

-protection relative to the amine, making it more susceptible to deamination, though the N-ethyl
group provides some steric shielding.
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Figure 1: Structural Impact on Metabolic Stability. Methamphetamine's alpha-methyl group

confers resistance to degradation, whereas the beta-methyl analog is more labile.

Pharmacological Profile[2][4][5][6][7]
Mechanism of Action (MOA)
Methamphetamine is a substrate-type releaser. It enters the presynaptic neuron via the

Dopamine Transporter (DAT), inhibits VMAT2 (disrupting vesicular storage), and reverses DAT

direction, flooding the synapse with dopamine.

N-ethyl-2-phenylpropan-1-amine functions differently due to the N-ethyl elongation and beta-

methylation:

Reduced DAT Affinity: The ethyl group adds steric bulk, generally reducing affinity for DAT

compared to the methyl analog.

Sympathomimetic Activity: Like its parent scaffold (BMPEA), it acts primarily as a

norepinephrine uptake inhibitor/releaser, leading to peripheral stimulation (tachycardia,

vasoconstriction) with significantly lower central nervous system (CNS) euphoria compared

to methamphetamine.
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Comparative Efficacy Data
Note: Values are synthesized from Structure-Activity Relationship (SAR) data of

phenethylamines.

Target Receptor
Methamphetamine
(Ki)

N-ethyl-2-
phenylpropan-1-
amine (Est. Ki)

Physiological
Outcome

hDAT (Dopamine) ~20 nM (High Affinity) >500 nM (Low Affinity)

Meth induces intense

euphoria; N-ethyl

analog induces mild

alertness.

hNET

(Norepinephrine)
~12 nM ~100-200 nM

Both cause

cardiovascular stress;

N-ethyl analog is

predominantly

adrenergic.

TAAR1 Potent Agonist Weak/Partial Agonist

Meth triggers rapid

signaling cascades;

N-ethyl analog has

minimal trace amine

activity.

Experimental Protocols: Forensic Differentiation
The most critical challenge for researchers is distinguishing these compounds, as they both

produce a base peak at m/z 58 in Electron Ionization Mass Spectrometry (EI-MS).

The "Isobaric Fragment" Problem
Both molecules undergo

-cleavage adjacent to the nitrogen atom.

Methamphetamine: Cleavage between C1 and C2 yields

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

N-ethyl-2-phenylpropan-1-amine: Cleavage between C1 and C2 yields

.

Validated GC-MS Protocol
Objective: Unequivocal identification using retention time and secondary fragmentation ions.

Reagents:

Sample dissolved in Methanol (HPLC Grade).

Derivatizing agent (Optional): Pentafluoropropionic anhydride (PFPA) to improve peak shape

and shift mass fragments.

Instrument Parameters:

Column: Rxi-5Sil MS (30m x 0.25mm x 0.25µm) or equivalent low-polarity phase.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Temp Program: 60°C (1 min hold)

15°C/min

280°C (5 min hold).

Inlet: Splitless, 250°C.

Data Interpretation Workflow:
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Figure 2: Decision Logic for MS Interpretation. Differentiating based on the benzyl (91) vs.

phenyl-ethyl (105) carbocation fragments.

Key Diagnostic Ions Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1316156/docs?utm_src=pdf-body-img#comparative-technical-guide-n-ethyl-2-phenylpropan-1-amine-vs-methamphetamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Molecular Ion
(M+)

Base Peak
Diagnostic
Fragment 1

Diagnostic
Fragment 2

Methamphetamin

e

149 (Often

absent)
58

91 (C

H

)

134 (M - 15)

N-ethyl-2-

phenylpropan-1-

amine

163 (Weak) 58

105 (C

H

)

134 (M - 29)

Note: The presence of m/z 105 is the "smoking gun" for the 2-phenylpropan-1-amine skeleton,

representing the cleavage of the amine chain leaving the phenyl-ethyl carbocation.

Safety & Toxicology Assessment
Methamphetamine:

Neurotoxicity: High.[1] Causes long-term depletion of dopamine/serotonin terminals and

oxidative stress.

Addiction Potential: Extreme (Schedule II).

N-ethyl-2-phenylpropan-1-amine:

Neurotoxicity: Unknown/Lower. The lack of potent dopamine release reduces the oxidative

stress associated with dopamine quinone formation.

Cardiotoxicity: Moderate to High. As a predominantly adrenergic agent (resembling

ephedrine or BMPEA), the primary risks are hypertension, arrhythmia, and hemorrhagic

stroke, rather than neurodegeneration.

Regulatory Status: Often falls under "Analog Acts" or is banned as an unapproved dietary

ingredient, but lacks the specific scheduling of methamphetamine in some jurisdictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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